Cas no 6321-45-5 (Pentanoic acid,2-propen-1-yl ester)

• Product Name: Pentanoic acid,2-propen-1-yl ester
• CAS No: 6321-45-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 512723
• Update Time: 2025-05-24

Pentanoic acid,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-propen-1-yl ester
• Allyl n-Valerate
• ALLYL VALERATE
• prop-2-enyl pentanoate
• Allyl pentanoate
• Allyl-valerat
• EINECS 228-675-9
• Pentanoic acid,2-propenyl ester

• Inchi： 1S/C8H14O2/c1-3-5-6-8(9)10-7-4-2/h4H,2-3,5-7H2,1H3
• InChI Key： PWYXVVREDGESBB-UHFFFAOYSA-N
• SMILES： CCCCC(OCC=C)=O

Computed Properties

• Exact Mass: 142.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not determined
• PSA: 26.30000
• LogP: 1.90580
• FEMA: 4074 | ALLYL VALERATE
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Pentanoic acid,2-propen-1-yl ester

Exploring Pentanoic acid,2-propen-1-yl ester (CAS No. 6321-45-5): Properties, Applications, and Industry Trends

Pentanoic acid,2-propen-1-yl ester (CAS No. 6321-45-5), also known as allyl valerate, is a versatile ester compound with a wide range of applications in the fragrance, flavor, and specialty chemical industries. This organic compound is characterized by its fruity, apple-like aroma, making it a popular choice for synthetic flavorings and perfumery formulations. As consumer demand for natural-inspired scents and flavors grows, allyl valerate has gained attention for its ability to mimic natural esters found in fruits like apples and pineapples.

The molecular structure of Pentanoic acid,2-propen-1-yl ester combines a five-carbon valeric acid moiety with an allyl group, contributing to its unique chemical reactivity and volatility profile. This structure makes it particularly valuable in green chemistry applications, where researchers are exploring its potential as a bio-based intermediate for sustainable polymer production. Recent studies have investigated its use in biodegradable materials, aligning with the global push toward environmentally friendly alternatives to petroleum-derived chemicals.

In the flavor industry, CAS 6321-45-5 is prized for its ability to enhance fruit flavor profiles at low concentrations. Food technologists frequently incorporate it into artificial flavor systems for candies, beverages, and baked goods. The compound's olfactory characteristics have also made it a staple in fragrance compounding, where it serves as a middle note in floral and fruity accords. With increasing consumer interest in clean label products, manufacturers are carefully evaluating the safety and regulatory status of such flavoring agents.

From a technical perspective, Pentanoic acid,2-propen-1-yl ester demonstrates interesting physicochemical properties. It typically appears as a colorless to pale yellow liquid with a density slightly lower than water (approximately 0.89 g/cm³ at 20°C). Its boiling point ranges between 160-165°C, and it shows limited solubility in water but excellent miscibility with most organic solvents. These characteristics make it particularly useful in formulation chemistry, where consistent performance across different solvent systems is crucial.

The synthesis of allyl valerate typically involves the esterification of valeric acid with allyl alcohol, often catalyzed by acid conditions. Recent advancements in enzymatic catalysis have opened new possibilities for more sustainable production methods. Industry researchers are particularly interested in optimizing the atom economy of such reactions to minimize waste and improve overall process efficiency—a key consideration in modern chemical manufacturing practices.

Quality control for CAS 6321-45-5 involves rigorous testing for purity, typically through gas chromatography (GC) analysis. Specifications often require minimum purity levels of 98%, with particular attention to residual alcohol and acid content. The compound's stability under various storage conditions is another critical parameter, especially for manufacturers who need to ensure consistent performance in end-use applications. Proper storage in amber glass or stainless steel containers under inert atmosphere can significantly extend its shelf life.

Emerging research directions for Pentanoic acid,2-propen-1-yl ester include its potential in pheromone research and agricultural applications. Some studies suggest that certain insects respond to structurally similar compounds, opening possibilities for eco-friendly pest control strategies. Additionally, its relatively simple structure makes it an interesting model compound for computational chemistry studies investigating ester reactivity and intermolecular interactions.

From a market perspective, demand for allyl valerate has shown steady growth, particularly in regions with strong flavor and fragrance manufacturing sectors. Asia-Pacific markets have seen increased consumption, driven by expanding food processing industries and rising disposable incomes. Manufacturers are responding by developing tailored grades of Pentanoic acid,2-propen-1-yl ester to meet specific application requirements, from high-purity food-grade materials to technical-grade products for industrial uses.

Regulatory compliance remains a key consideration for users of CAS 6321-45-5. The compound is generally recognized as safe (GRAS) for use in flavors when used appropriately, and it appears on various positive lists for food additives. However, formulators must stay current with regional regulations, as requirements may vary between markets like the EU, US, and Asia. Proper documentation of safety data sheets (SDS) and compliance with REACH regulations (for European markets) are essential for commercial distribution.

Looking ahead, innovation in ester chemistry continues to uncover new potential applications for compounds like Pentanoic acid,2-propen-1-yl ester. The growing interest in bio-based chemicals and circular economy principles may drive further research into sustainable production methods and novel applications. As analytical techniques become more sophisticated, our understanding of structure-activity relationships for such flavor and fragrance ingredients will continue to deepen, potentially revealing unexpected utilities for this versatile ester compound.